Cas no 71868-10-5 (2-Methyl-4'-(methylthio)-2-morpholinopropiophenone)

• Product Name: 2-Methyl-4'-(methylthio)-2-morpholinopropiophenone
• CAS No: 71868-10-5
• MF: C₁₅H₂₁NO₂S
• MW: 279.397742986679
• MDL: MFCD00083014
• CID: 59272
• PubChem ID: 24865320
• Update Time: 2026-05-14

2-Methyl-4'-(methylthio)-2-morpholinopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(4-(methylthio)phenyl)-2-morpholinopropan-1-one
• 2-methyl-4-(methylthio)-2-morpholino-propiophenone
• Caccure 907
• 2-methyl-1-(4-methylthio)
• 2-Methyl-1-[4-(Methyl Thio) Phenyl]-2-Morpholinopropanone-1
• 2-methyl-1-[4-(methylthio)phenyl]-2-(4-morpholinyl)-1-propanon
• 2-methyl-1-[4-(methylthio)phenyl]-2-(4-morpholinyl)-1-Propanone
• 2-methyl-4’-(methylthio)-2-morpholino-propiopheno
• photoinitiator907
• 2-METHYL-4'-(METHYLTHIO)-2-MORPHOLINOPROPIOPHENONE
• 2-METHYL-1-[4-(METHYLTHIO)PHENYL]-2-MORPHOLINO-1-PROPANONE
• 2-METHYL-1-(4-METHYLTHIOPHENYL)-2-MORPHOLINOPROPAN-1-ONE
• 2-METHYL-1-[4-(METHYLTHIO)PHENYL]-2-MORPHOLINO-PROPANE-1-ONE
• 2-Methyl-1-(4-Methylthio)phenyl-2-Morpholinyl-1-Propanon
• UV-907
• 2-methyl-1-(4-methylsulfanylphenyl)-2-morpholin-4-ylpropan-1-one
• 2-Methyl-4-(Methylthio)-2-Morpholinopropiophenone
• 2-Methyl-4′-(methylthio)-2-morpholinopropiophenone
• 2-Methyl-1-[4-(methylthio)phenyl]-2-morpholinopropane-1-one
• 2-Methyl[4-(methylthio)phenyl]-2-morpholinopropan-1-one
• GenocurePMP
• I 907
• IR 907
• Irg 907
• Irgacure 907
• Irgacure I 907
• Irganox 907
• Photocure 907
• Runtecure 1107
• a-Methyl-4-(methylmercapto)-a-morpholinopropiophenone
• 1-Propanone, 2-methyl-1-[4-(methylthio)phenyl]-2-(4-morpholinyl)-
• 722CLJ6H6K
• LWRBVKNFOYUCNP-UHFFFAOYSA-N
• AK114642
• 2-methyl-1-(4-methylsulfanylphenyl)-2-morpholino-propan-1-one
• 2-Methyl-4'-methylthio-2-morpholinopropiophenone
• 1-Propanone, 2-met
• 2-Methyl-4'-(methylthio)-2-morpholinopropiophenone

• MDL： MFCD00083014
• Inchi： 1S/C15H21NO2S/c1-15(2,16-8-10-18-11-9-16)14(17)12-4-6-13(19-3)7-5-12/h4-7H,8-11H2,1-3H3
• InChI Key： LWRBVKNFOYUCNP-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(C(C([H])([H])[H])(C([H])([H])[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])=O

Computed Properties

• Exact Mass: 279.12900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Solids
• Density: 1.15
• Melting Point: 73.0 to 77.0 deg-C
• Boiling Point: 210°C/76mmHg(lit.)
• Flash Point: 165℃
• Refractive Index: 1.591
• PSA: 54.84000
• LogP: 2.63990
• Solubility: Not determined
• Sensitiveness: Sensitive to light

2-Methyl-4'-(methylthio)-2-morpholinopropiophenone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： R22;R51/53
• Safety Instruction： S22-S61
• Hazardous Material Identification：
• Safety Term：S22;S61
• HazardClass：9
• PackingGroup：III
• Risk Phrases：R22; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials

Additional information on 2-Methyl-4'-(methylthio)-2-morpholinopropiophenone

Introduction to 2-Methyl-4'-(methylthio)-2-morpholinopropiophenone (CAS No. 71868-10-5)

2-Methyl-4'-(methylthio)-2-morpholinopropiophenone, identified by its CAS number 71868-10-5, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a methylthio substituent and a morpholine ring in its structure imparts distinct chemical properties that make it a valuable intermediate in synthetic pathways.

The compound's molecular structure consists of a propiophenone core, which is a well-known scaffold in medicinal chemistry. The methylthio group at the 4'-position introduces sulfur into the aromatic system, influencing both electronic and steric properties. This modification can alter the reactivity and binding affinity of the molecule, making it particularly interesting for drug design. The morpholine moiety further enhances the compound's complexity, contributing to its solubility and bioavailability profile, which are critical factors in pharmaceutical development.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-Methyl-4'-(methylthio)-2-morpholinopropiophenone. These innovations have not only improved yield but also minimized byproduct formation, ensuring higher purity levels. Such improvements are essential for pharmaceutical applications where impurities can significantly impact efficacy and safety.

In the context of drug discovery, this compound has been explored as a precursor for more complex molecules. Its structural features make it a versatile building block for designing ligands that interact with biological targets. For instance, the sulfur atom in the methylthio group can participate in hydrogen bonding or coordinate with metal ions, which is crucial for developing enzyme inhibitors or receptor modulators.

One of the most compelling aspects of 2-Methyl-4'-(methylthio)-2-morpholinopropiophenone is its potential role in addressing unmet medical needs. Ongoing research suggests that derivatives of this compound may exhibit pharmacological activity in areas such as anti-inflammatory and analgesic therapies. The morpholine ring, in particular, is known to enhance metabolic stability, a desirable trait for long-acting drugs.

The synthesis of 2-Methyl-4'-(methylthio)-2-morpholinopropiophenone involves multi-step reactions that require precise control over reaction conditions. Modern catalytic systems have been employed to streamline these processes, reducing both reaction times and energy consumption. Additionally, green chemistry principles have been integrated into its production, emphasizing sustainability and environmental responsibility.

From a regulatory perspective, the handling and use of 2-Methyl-4'-(methylthio)-2-morpholinopropiophenone must adhere to stringent guidelines to ensure safety and efficacy. Documentation of synthesis routes, quality control measures, and stability studies are critical components of its commercialization. These efforts align with global standards set by agencies such as the FDA and EMA, ensuring that pharmaceutical products derived from this compound meet rigorous safety benchmarks.

The future prospects of 2-Methyl-4'-(methylthio)-2-morpholinopropiophenone are promising, with ongoing studies exploring its potential in novel drug formulations. Collaborative efforts between academic researchers and industry scientists are paving the way for innovative applications. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly significant role in therapeutic development.

In summary,2-Methyl-4'-(methylthio)-2-morpholinopropiophenone (CAS No. 71868-10-5) represents a fascinating intersection of structural complexity and functional diversity. Its unique chemical attributes make it a valuable asset in pharmaceutical research and development, offering hope for new treatments across various therapeutic domains.